molecular formula C22H25NO B6156188 1-(3,5-dibenzylpiperidin-1-yl)prop-2-en-1-one CAS No. 2413897-11-5

1-(3,5-dibenzylpiperidin-1-yl)prop-2-en-1-one

Cat. No. B6156188
CAS RN: 2413897-11-5
M. Wt: 319.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3,5-Dibenzylpiperidin-1-yl)prop-2-en-1-one, commonly referred to as 1-DPP, is an organic compound belonging to the class of piperidines. It is a white crystalline solid that is insoluble in water and has a molecular weight of 446.6 g/mol. 1-DPP is a versatile organic compound that has been studied for its potential applications in a variety of fields, including organic synthesis, materials science, and medicinal chemistry.

Scientific Research Applications

1-DPP has been studied for its potential applications in a variety of scientific fields, including organic synthesis, materials science, and medicinal chemistry. In organic synthesis, 1-DPP has been used as a building block for the synthesis of complex molecules and as a catalyst for the formation of carbon-carbon bonds. In materials science, 1-DPP has been used as a precursor for the synthesis of nanomaterials and as a component of organic light-emitting diodes (OLEDs). In medicinal chemistry, 1-DPP has been used as a scaffold for the synthesis of drug-like molecules and as a ligand for the development of new therapeutic agents.

Mechanism of Action

1-DPP has been studied for its potential mechanism of action. The compound has been shown to interact with receptors in the human body, including serotonin and dopamine receptors, and to modulate the activity of those receptors. It has also been shown to interact with proteins in the body, including enzymes and transporters, and to modulate their activity. In addition, 1-DPP has been shown to interact with DNA and to modulate gene expression.
Biochemical and Physiological Effects
1-DPP has been studied for its potential biochemical and physiological effects. The compound has been shown to have antidepressant and anxiolytic effects in animal models, as well as to have anti-inflammatory and analgesic effects. In addition, 1-DPP has been shown to have neuroprotective effects and to modulate the activity of the immune system.

Advantages and Limitations for Lab Experiments

The use of 1-DPP in laboratory experiments has several advantages. The compound is relatively easy to synthesize and can be produced in large quantities. In addition, the compound has a low toxicity and is not likely to cause adverse effects in humans. However, 1-DPP is not soluble in water, which can limit its use in certain experiments.

Future Directions

1-DPP has a wide range of potential applications and future directions for research. Future studies could focus on the development of new synthetic methods for the production of 1-DPP, as well as on the development of new materials and therapeutic agents based on the compound. In addition, future studies could focus on the characterization of the compound’s mechanism of action and its biochemical and physiological effects. Finally, future studies could focus on the development of new methods for the delivery and administration of 1-DPP.

Synthesis Methods

1-DPP can be synthesized using a variety of methods, including the Mitsunobu reaction, the Stille reaction, and the Ullmann reaction. The Mitsunobu reaction is a versatile method for the synthesis of 1-DPP from a variety of starting materials, such as dibenzyl piperidine, prop-2-en-1-one, and triphenylphosphine. The Stille reaction is a coupling reaction that utilizes a palladium catalyst to form 1-DPP from a dibenzyl piperidine reagent and a prop-2-en-1-one reagent. The Ullmann reaction is a coupling reaction that utilizes a copper catalyst to form 1-DPP from dibenzyl piperidine and prop-2-en-1-one.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3,5-dibenzylpiperidin-1-yl)prop-2-en-1-one involves the condensation of 3,5-dibenzylpiperidin-1-amine with propenone in the presence of a suitable catalyst.", "Starting Materials": [ "3,5-dibenzylpiperidin-1-amine", "Propenone", "Catalyst" ], "Reaction": [ "Add 3,5-dibenzylpiperidin-1-amine to a reaction flask", "Add propenone to the reaction flask", "Add a suitable catalyst to the reaction mixture", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] }

CAS RN

2413897-11-5

Product Name

1-(3,5-dibenzylpiperidin-1-yl)prop-2-en-1-one

Molecular Formula

C22H25NO

Molecular Weight

319.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.